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Compound of Interest

Compound Name: Lauryl 2-ethylhexanoate

CAS No.: 56078-38-7

Cat. No.: B1605672

Get Quote

Executive Summary: Immediate Action Plan
Lauryl 2-ethylhexanoate (Synonym: Dodecyl 2-ethylhexanoate) is a lipophilic ester used

primarily as an emollient and flow modifier. While often perceived as "low hazard" due to its low

volatility, it requires strict Non-Halogenated Organic disposal protocols.

Core Directive: Under no circumstances should this compound be discharged into municipal

wastewater systems. Primary Hazard Driver: Hydrolysis releases 2-ethylhexanoic acid, a

suspected reproductive toxicant and teratogen.

Technical Justification & Chemical Profile
To ensure compliance and safety, researchers must understand the causality behind these

disposal rules. This is not arbitrary bureaucracy; it is chemical containment.

The Hydrolysis Risk (The "Why")
Lauryl 2-ethylhexanoate is an ester. In the presence of environmental moisture, bacterial

esterases, or pH extremes (sewer lines), it hydrolyzes into two distinct components:
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Lauryl Alcohol (Dodecanol): High aquatic toxicity (Acute Category 1 in some classifications).

2-Ethylhexanoic Acid (2-EHA): A branched carboxylic acid classified as a Reproductive

Toxicant (Category 2).

Therefore, "drain disposal" is not just a pollution issue; it is a release mechanism for a

teratogenic precursor.

Physicochemical Data Table
Use this data to determine compatibility with your current waste streams.

Property Value Operational Implication

CAS Number 59130-69-7 Use for waste manifesting.[1]

Physical State Liquid (Clear, viscous)
Pumpable; requires secondary

containment.

Flash Point > 100°C (Open Cup)
Combustible (Class IIIB). Safe

for fuel blending.

Water Solubility Negligible (< 0.1 g/L)
Do not mix with aqueous

waste. Will phase separate.

Density ~0.86 g/cm³
Floats on water. Difficult to

separate if spilled in drains.

Reactivity Stable
Incompatible with strong

oxidizers.

Disposal Workflow & Decision Logic
The following self-validating workflow ensures that the material ends up in the correct

incineration stream (Fuel Blending) rather than a costly stabilization stream or an illegal sewer

discharge.

Waste Stream Segregation
Correct Stream: Non-Halogenated Organic Solvents (High BTU).
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Incorrect Stream: Aqueous Waste (Causes phase separation; rejected by vendors).

Incorrect Stream: Halogenated Waste (Unnecessary cost increase; usually 2-3x price).

Operational Protocol
Collection: Use a dedicated HDPE or Glass container.

Expert Insight: Avoid low-density polyethylene (LDPE) wash bottles for long-term storage,

as esters can slowly plasticize and soften them over months.

Headspace: Leave minimum 10% headspace. While volatility is low, thermal expansion

during transport is a risk.

Labeling: Label must read: "Non-Halogenated Organic Waste: Lauryl 2-ethylhexanoate
(90%), Trace Solvents." Explicitly list the ester to prevent "Unknown Organic" classification

fees.

Visual Workflow (DOT Diagram)
The following logic gate validates your disposal choice.
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Waste Generation:
Lauryl 2-ethylhexanoate

Is it mixed with Halogens?
(Chloroform, DCM, etc.)

Is water content > 20%?

No

Stream A: Halogenated Waste
(High Cost Incineration)

Yes

Stream B: Aqueous Organic
(Requires Phase Separation)

Yes

Stream C: Non-Halogenated Organic
(Fuel Blending - OPTIMAL)

No

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Lauryl 2-ethylhexanoate waste. Path "No -> No"

leads to the optimal fuel blending stream.

Spill Management & Emergency Response
In the event of a spill, the lipophilic nature of this compound makes water ineffective and

potentially dangerous (spreading the slick).

Immediate Response Protocol
Isolate: Evacuate the immediate area if the spill exceeds 1 Liter. Remove ignition sources

(Hot plates, Bunsen burners), though flash risk is low.

Contain: Do NOT use water. Use vermiculite, sand, or polypropylene pads (oil-only pads are

ideal).
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Mechanism:[2][3][4][5][6][7][8] The ester will bind to the oleophilic matrix of the pad,

immobilizing it.

Clean:

Scoop absorbed material into a wide-mouth jar.

Wash the surface with a detergent solution (surfactant) to emulsify the remaining oily

residue.

Validation: The surface is clean when water sheets off evenly rather than beading up

(break test).

Disposal of Spill Debris: Tag as "Solid Debris contaminated with Organic Esters."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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